![molecular formula C14H15N3O3 B5492685 4-[4-(benzoylamino)-1H-pyrazol-1-yl]butanoic acid](/img/structure/B5492685.png)
4-[4-(benzoylamino)-1H-pyrazol-1-yl]butanoic acid
Overview
Description
4-[4-(benzoylamino)-1H-pyrazol-1-yl]butanoic acid is a chemical compound with the molecular formula C₁₁H₁₃NO₃ . It has a molecular weight of 207.23 daltons . The compound is also known as 4-(benzoylamino)butanoic acid .
Molecular Structure Analysis
The molecular structure of 4-[4-(benzoylamino)-1H-pyrazol-1-yl]butanoic acid can be represented by the canonical SMILES stringC1=CC=C(C=C1)C(=O)NCCCC(=O)O . The InChI representation is InChI=1S/C11H13NO3/c13-10(14)7-4-8-12-11(15)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,12,15)(H,13,14) .
properties
IUPAC Name |
4-(4-benzamidopyrazol-1-yl)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c18-13(19)7-4-8-17-10-12(9-15-17)16-14(20)11-5-2-1-3-6-11/h1-3,5-6,9-10H,4,7-8H2,(H,16,20)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LICFXMIFEZDAHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CN(N=C2)CCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Benzamidopyrazol-1-yl)butanoic acid | |
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